Cas no 1593879-14-1 (2-Fluoro-2-(5-methyl-1-benzofuran-2-yl)acetic acid)

• Product Name: 2-Fluoro-2-(5-methyl-1-benzofuran-2-yl)acetic acid
• CAS No: 1593879-14-1
• MF: C₁₁H₉FO₃
• MW: 208.185766935349
• CID: 5710658
• PubChem ID: 114732656
• Update Time: 2025-07-17

2-Fluoro-2-(5-methyl-1-benzofuran-2-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1138582
• 1593879-14-1
• 2-Fluoro-2-(5-methyl-1-benzofuran-2-yl)aceticacid
• 2-Fluoro-2-(5-methyl-1-benzofuran-2-yl)acetic acid

• Inchi： 1S/C11H9FO3/c1-6-2-3-8-7(4-6)5-9(15-8)10(12)11(13)14/h2-5,10H,1H3,(H,13,14)
• InChI Key： AJLOACHUHCSYQM-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)C1=CC2C=C(C)C=CC=2O1

Computed Properties

• Exact Mass: 208.05357231g/mol
• Monoisotopic Mass: 208.05357231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 50.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on 2-Fluoro-2-(5-methyl-1-benzofuran-2-yl)acetic acid

2-Fluoro-2-(5-methyl-1-benzofuran-2-yl)acetic acid (CAS No. 1593879-14-1): A Comprehensive Overview

2-Fluoro-2-(5-methyl-1-benzofuran-2-yl)acetic acid (CAS No. 1593879-14-1) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinctive fluorinated and benzofuran moieties, exhibits a range of biological activities that make it a valuable candidate for various therapeutic applications.

The molecular structure of 2-Fluoro-2-(5-methyl-1-benzofuran-2-yl)acetic acid consists of a fluoro-substituted acetic acid group attached to a 5-methyl-benzofuran ring. The presence of the fluorine atom imparts unique chemical and physical properties to the molecule, including enhanced metabolic stability and improved pharmacokinetic profiles. These features are particularly advantageous in the development of drugs that require prolonged bioavailability and reduced susceptibility to enzymatic degradation.

Recent studies have highlighted the potential of 2-Fluoro-2-(5-methyl-1-benzofuran-2-yl)acetic acid in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has demonstrated its potent anti-inflammatory properties, making it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The compound's ability to inhibit key inflammatory mediators, such as cytokines and chemokines, has been attributed to its unique molecular structure and the presence of the fluorine atom.

In addition to its anti-inflammatory effects, 2-Fluoro-2-(5-methyl-1-benzofuran-2-yl)acetic acid has shown potential as an anticancer agent. Preclinical studies have indicated that it can selectively target cancer cells by disrupting cellular signaling pathways involved in cell proliferation and survival. Specifically, the compound has been shown to inhibit the activity of kinases such as PI3K and AKT, which are frequently overactivated in various types of cancer. This selective targeting mechanism minimizes toxicity to healthy cells, thereby enhancing the therapeutic index of the drug.

The pharmacological profile of 2-Fluoro-2-(5-methyl-1-benzofuran-2-yl)acetic acid has also been extensively studied in animal models. In vivo experiments have demonstrated that the compound exhibits excellent oral bioavailability and a favorable safety profile. These findings suggest that it could be developed into an effective oral medication for chronic conditions where long-term treatment is necessary.

Beyond its therapeutic applications, 2-Fluoro-2-(5-methyl-1-benzofuran-2-y l)acetic acid has also found use in chemical synthesis and as a building block for more complex molecules. Its reactivity and functional groups make it a valuable intermediate in the synthesis of novel compounds with diverse biological activities. Researchers have utilized this compound to develop new derivatives with enhanced potency and selectivity, further expanding its potential applications in drug discovery.

In conclusion, 2-Fluoro-2-(5-methyl-1-benzofuran-2-y l)acetic acid (CAS No. 1593879-14-1) is a multifunctional compound with significant potential in both therapeutic and synthetic chemistry. Its unique molecular structure, combined with its favorable pharmacological properties, positions it as a promising candidate for further development in various medical fields. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications, solidifying its importance in the scientific community.